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Compound of Interest

Compound Name: Endothelin (16-21)

Cat. No.: B050446

For Researchers, Scientists, and Drug Development Professionals
Introduction

Endothelin (16-21), also known as IRL 1620, is a synthetic hexapeptide fragment of
Endothelin-1 (ET-1). It is a highly selective agonist for the Endothelin B (ETB) receptor. This
selectivity makes it a valuable tool for investigating the specific roles of the ETB receptor in
various physiological and pathological processes, including its potential as a therapeutic target.
For instance, IRL 1620 has been shown to induce angiogenesis and neurogenesis, suggesting
its potential in repairing tissue damage after events like a stroke. It is also being explored for its
ability to increase blood flow to tumors, potentially enhancing the efficacy of cancer therapies.

These application notes provide detailed protocols for common in vitro assays used to
characterize the activity and signaling pathways of Endothelin (16-21).

Quantitative Data Summary

The following table summarizes the key quantitative parameters for Endothelin (16-21) from
various in vitro studies.
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Cell Line /
Parameter Value Receptor Reference
System
Binding Affinity Human Girardi
_ 0.16 nM ETB
(Ki) heart cells
Binding Affinity )
) 0.28 nM Rat brain ETB
(Ki)
o o CHO cells
Binding Affinity ]
0.23 nM expressing ETB
(IC50)
human ETB
) Rat stomach
Functional _
2.5nM strips ETB
Potency (EC50) )
(Contraction)
) Rabbit
Functional )
0.89 nM saphenous vein ETB

Potency (EC50)

(Contraction)

Experimental Protocols
Receptor Binding Assay (Competitive Binding)

This protocol determines the binding affinity (Ki) of Endothelin (16-21) for the ETB receptor by

measuring its ability to compete with a radiolabeled ligand.

Obijective: To determine the inhibitory constant (Ki) of Endothelin (16-21) at the ETB receptor.

Materials:

CHO-K1 cells stably expressing human ETB receptors (or other suitable cell line)

Cell culture medium (e.g., Ham's F-12 with 10% FBS)

Membrane preparation buffer (50 mM Tris-HCI, pH 7.4)

Assay buffer (50 mM Tris-HCI, 25 mM MgCI2, 0.1% BSA, pH 7.4)

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://www.benchchem.com/product/b050446?utm_src=pdf-body
https://www.benchchem.com/product/b050446?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Radioligand: [*?°I]-ET-1 or [*?3]-ET-3

e Non-labeled competitor: Endothelin (16-21) (IRL 1620)
e Non-specific binding control: Unlabeled ET-1 (1 uM)
 Scintillation cocktail

e Glass fiber filters (e.g., Whatman GF/C)

 Scintillation counter

Workflow Diagram:
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Membrane Preparation

Culture ETB-expressing
CHO cells

Harvest and homogenize
cells in buffer

Centrifuge to pellet
membranes

Resuspend membrane
pellet in assay buffer

Incubate membranes with
[*2°1]-ET-1 and varying
concentrations of
Endothelin (16-21)

Separate bound from free
ligand via vacuum filtration
on glass fiber filters

Wash filters to remove
non-specific binding

Measure radioactivity
on filters using a
scintillation counter

Data Aipalysis

Plot % specific binding
vs. log[Endothelin (16-21)]

\

Determine IC50 value from
competition curve

\ 4

Calculate Ki using the
Cheng-Prusoff equation
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Endothelin (16-21)
(IRL 1620)

ETB Receptor
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Activates
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Phospholipase C
(PLC)

Cleaves
\

PIP2

Binds to Receptor

Endoplasmic
Reticulum

Activates

Releases

1 Intracellular Ca2+

Protein Kinase C
(PKC)

Cellular Responses
(e.g., Contraction,
Proliferation, NO production)
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 To cite this document: BenchChem. [Application Notes & Protocols: In Vitro Assays for
Endothelin (16-21)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050446#endothelin-16-21-in-vitro-assay-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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